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Compound of Interest

Compound Name: 1-Propoxy-2-propanol

Cat. No.: B075130 Get Quote

An In-depth Technical Guide on the Boiling Point and Vapor Pressure of 1-Propoxy-2-
propanol

This technical guide provides a comprehensive overview of the boiling point and vapor

pressure of 1-Propoxy-2-propanol, tailored for researchers, scientists, and professionals in

drug development. It includes key physical property data, detailed experimental protocols for

their determination, and conceptual diagrams to illustrate the underlying principles.

Physicochemical Properties of 1-Propoxy-2-
propanol
1-Propoxy-2-propanol, also known as propylene glycol n-propyl ether, is a colorless liquid with

a mild, sweet odor.[1] It is recognized for its use as a solvent in products like paints, coatings,

and cleaners.[1] The following table summarizes its key quantitative physical properties.
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Property Value Conditions Source(s)

Boiling Point 149.4 °C at 760 mmHg [2]

150.2 °C [3]

149 °C

140-160 °C [4][5]

Vapor Pressure 1.7 mmHg [3][6]

2.21 mmHg at 25 °C [1][3]

20 mmHg at 57.3 °C [2]

Molecular Formula C6H14O2 [1][4]

Molecular Weight 118.17 g/mol [4]

Density 0.8886 g/cm³ at 20 °C [3]

0.885 g/mL at 25 °C [4]

Melting Point ca. < -70 °C at 1013 hPa [2][7]

-80 °C [4]

Flash Point 48 °C Closed Cup [3]

Water Solubility Miscible [1][3]

Experimental Protocols
Accurate determination of boiling point and vapor pressure is fundamental for characterizing

liquid compounds. The following sections detail standard methodologies for these

measurements.

Determination of Boiling Point
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[8] Common methods for its determination include distillation and micro-

boiling point techniques.
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1. Distillation Method This method is suitable when a sufficient volume of the sample is

available.[8][9]

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source

(e.g., heating mantle).

Procedure:

The liquid sample is placed in the distillation flask along with boiling chips to ensure

smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask to accurately measure the temperature of the vapor.[8]

The liquid is heated, and as it boils, the vapor rises, surrounds the thermometer bulb, and

then passes into the condenser.

The temperature is recorded when it stabilizes, which indicates that the vapor and liquid

are in equilibrium. This stable temperature is the boiling point.[9][10]

2. Micro-Boiling Point Method (Thiele Tube) This technique is ideal for small sample volumes.

[8][11]

Apparatus: A Thiele tube, a small test tube, a capillary tube (sealed at one end), a

thermometer, and a heat-transfer fluid (e.g., mineral oil).

Procedure:

A small amount of the liquid sample is placed in the small test tube.

A capillary tube is inverted and placed inside the test tube with the sample.

The test tube is attached to a thermometer, and the assembly is placed in a Thiele tube

containing oil.[11]

The Thiele tube is gently heated, causing the air trapped in the capillary tube to bubble

out.[10]
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Heating is continued until a steady stream of bubbles emerges from the capillary tube,

indicating the liquid's temperature is at or slightly above its boiling point.

The heat source is removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn

back into the capillary tube.[10][11]

Determination of Vapor Pressure
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phase at a given temperature in a closed system.[12]

Static Method This protocol involves measuring the pressure of a vapor over a liquid in a

closed system at equilibrium.

Apparatus: A flask connected to a pressure sensor and a temperature probe, a water bath for

temperature control, and a data acquisition system.[13][14]

Procedure:

A small amount of the liquid is placed in the flask, which is then sealed.

The flask is submerged in a water bath at a specific temperature to allow the system to

reach thermal equilibrium.

As the liquid evaporates, the pressure inside the sealed flask increases. Equilibrium is

achieved when the rate of evaporation equals the rate of condensation.[13][14]

The total pressure inside the flask is measured using the pressure sensor.

To determine the vapor pressure of the liquid, the initial air pressure inside the flask must

be subtracted from the measured total pressure.[13]

The procedure is repeated at various temperatures to obtain a vapor pressure curve,

which illustrates the relationship between temperature and vapor pressure.[13][15]

Visualizations
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The following diagrams illustrate the experimental workflow for determining these physical

properties and the fundamental relationship between them.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Boiling point and vapor pressure of 1-Propoxy-2-
propanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075130#boiling-point-and-vapor-pressure-of-1-
propoxy-2-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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